Cas no 2610-59-5 (Propan-2-yl N-(3-cyanophenyl)carbamate)

Propan-2-yl N-(3-cyanophenyl)carbamate structure
2610-59-5 structure
Product Name:Propan-2-yl N-(3-cyanophenyl)carbamate
CAS No:2610-59-5
MF:C11H12N2O2
MW:204.225182533264
CID:1425271
PubChem ID:256351
Update Time:2025-04-20

Propan-2-yl N-(3-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Propan-2-yl N-(3-cyanophenyl)carbamate
    • 3-Cyanocarbanilsaeure-isopropylester
    • AC1L5UEL
    • AR-1L2009
    • NSC83158
    • AC1Q5XWV
    • AKOS011071733
    • propan-2-yl(3-cyanophenyl)carbamate
    • CTK1A6232
    • 3-Cyanocarbanilsaeure-isopropylester; AC1L5UEL; AR-1L2009; NSC83158; AC1Q5XWV; AKOS011071733; propan-2-yl(3-cyanophenyl)carbamate; CTK1A6232;
    • Carbamic acid, N-(3-cyanophenyl)-, 1-methylethyl ester
    • DTXSID60292484
    • NSC-83158
    • 2610-59-5
    • Inchi: 1S/C11H12N2O2/c1-8(2)15-11(14)13-10-5-3-4-9(6-10)7-12/h3-6,8H,1-2H3,(H,13,14)
    • InChI Key: AVZJPKADDQKROZ-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=C(C#N)C=1)=O)C(C)C

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • PSA: 62.12
  • LogP: 2.58818
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